Cas no 1951444-36-2 (3,4-dimethylpiperidin-4-ol Hydrochloride)

• Product Name: 3,4-dimethylpiperidin-4-ol Hydrochloride
• CAS No: 1951444-36-2
• MF: C₇H₁₆ClNO
• MW: 165.661041259766
• CID: 5142740
• Update Time: 2025-07-23

3,4-dimethylpiperidin-4-ol Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,4-Dimethylpiperidin-4-Ol Hydrochloride(WX601436)
• 3,4-Dimethylpiperidin-4-Ol Hydrochloride
• 3,4-dimethylpiperidin-4-ol Hydrochloride

• Inchi： 1S/C7H15NO.ClH/c1-6-5-8-4-3-7(6,2)9;/h6,8-9H,3-5H2,1-2H3;1H
• InChI Key： GKFHXLBQEPBDPT-UHFFFAOYSA-N
• SMILES： CC1CNCCC1(O)C.Cl

Additional information on 3,4-dimethylpiperidin-4-ol Hydrochloride

Comprehensive Overview of 3,4-dimethylpiperidin-4-ol Hydrochloride (CAS No. 1951444-36-2): Properties, Applications, and Industry Insights

3,4-dimethylpiperidin-4-ol Hydrochloride (CAS No. 1951444-36-2) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural properties. As a derivative of piperidine, this hydrochloride salt features a 3,4-dimethyl substitution pattern, which enhances its stability and bioavailability. Researchers are increasingly exploring its potential as a building block for drug discovery, particularly in central nervous system (CNS) therapeutics and enzyme modulation.

The compound's molecular formula and crystalline structure make it valuable for structure-activity relationship (SAR) studies. Recent publications highlight its role in optimizing lipophilicity and hydrogen bonding capacity—critical factors in modern drug design. With the growing demand for neuroactive compounds and GPCR-targeted molecules, 3,4-dimethylpiperidin-4-ol Hydrochloride has emerged as a candidate for developing novel allosteric modulators and receptor ligands.

From a synthetic chemistry perspective, this compound demonstrates remarkable solubility in polar solvents, facilitating its use in high-throughput screening assays. Its chiral center at the 4-position also makes it relevant for asymmetric synthesis applications. Industry trends show rising interest in such N-heterocyclic compounds for their potential in addressing blood-brain barrier penetration challenges—a hot topic in neurodegenerative disease research.

Quality control protocols for CAS 1951444-36-2 emphasize HPLC purity verification and residual solvent analysis, meeting stringent ICH guidelines. The compound's thermal stability profile (typically stable up to 200°C) supports its use in solid-phase peptide synthesis and other high-temperature reactions. These characteristics align with the pharmaceutical industry's shift toward greener synthesis methods and process intensification.

Emerging applications include its exploration as a precursor for bioisosteric replacements in medicinal chemistry. Computational studies suggest its conformational rigidity could improve target selectivity—a key consideration in personalized medicine development. The compound's logP value and pKa characteristics are frequently analyzed in ADMET prediction models, reflecting the growing integration of cheminformatics in early-stage research.

Market analysts note increasing patent filings involving 3,4-dimethylpiperidin-4-ol derivatives, particularly in chronic pain management and cognitive enhancement applications. This correlates with rising healthcare investments in neurological disorders and age-related cognitive decline. The compound's scalable synthesis route (typically starting from 4-piperidone derivatives) makes it attractive for contract manufacturing organizations specializing in GMP-grade intermediates.

Recent advancements in flow chemistry techniques have improved the production efficiency of CAS 1951444-36-2, reducing reaction times by 40-60% compared to batch processes. Such innovations address the pharmaceutical industry's need for cost-effective API development while maintaining regulatory compliance. The compound's compatibility with microwave-assisted synthesis further enhances its appeal for medicinal chemistry optimization platforms.

From a regulatory standpoint, 3,4-dimethylpiperidin-4-ol Hydrochloride is classified as a non-hazardous substance under standard laboratory conditions, though proper personal protective equipment (PPE) is recommended during handling. Its environmental fate data indicates moderate biodegradability, prompting ongoing studies into green chemistry modifications of its synthetic pathway. These efforts align with global initiatives for sustainable pharmaceutical manufacturing.

The scientific community continues to investigate the compound's potential in multi-target drug design, particularly for complex conditions like neuroinflammation and metabolic syndrome. Its molecular docking properties with various enzyme active sites show promise for developing next-generation therapeutics. As research progresses, 1951444-36-2 may play a pivotal role in addressing unmet medical needs through rational drug design strategies.